Cas no 1806171-99-2 (6-Bromo-2-cyano-4-nitro-3-(trifluoromethoxy)pyridine)
6-Bromo-2-cyano-4-nitro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromo-2-cyano-4-nitro-3-(trifluoromethoxy)pyridine
-
- Inchi: 1S/C7HBrF3N3O3/c8-5-1-4(14(15)16)6(3(2-12)13-5)17-7(9,10)11/h1H
- InChI Key: IJJHHNAIMRLCEB-UHFFFAOYSA-N
- SMILES: BrC1=CC(=C(C(C#N)=N1)OC(F)(F)F)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 350
- XLogP3: 2.9
- Topological Polar Surface Area: 91.7
6-Bromo-2-cyano-4-nitro-3-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026005049-500mg |
6-Bromo-2-cyano-4-nitro-3-(trifluoromethoxy)pyridine |
1806171-99-2 | 97% | 500mg |
$970.20 | 2022-03-31 | |
| Alichem | A026005049-1g |
6-Bromo-2-cyano-4-nitro-3-(trifluoromethoxy)pyridine |
1806171-99-2 | 97% | 1g |
$1,646.40 | 2022-03-31 |
6-Bromo-2-cyano-4-nitro-3-(trifluoromethoxy)pyridine Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on 6-Bromo-2-cyano-4-nitro-3-(trifluoromethoxy)pyridine
Recent Advances in the Application of 6-Bromo-2-cyano-4-nitro-3-(trifluoromethoxy)pyridine (CAS: 1806171-99-2) in Chemical Biology and Pharmaceutical Research
The compound 6-Bromo-2-cyano-4-nitro-3-(trifluoromethoxy)pyridine (CAS: 1806171-99-2) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of pharmaceuticals targeting infectious diseases and cancer. This heterocyclic pyridine derivative, characterized by its unique trifluoromethoxy and nitro functional groups, has garnered significant attention due to its versatile reactivity and potential applications in medicinal chemistry. Recent studies have explored its role as a building block for the construction of more complex molecular architectures with enhanced biological activity.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 6-Bromo-2-cyano-4-nitro-3-(trifluoromethoxy)pyridine as a precursor in the synthesis of potent kinase inhibitors. The researchers utilized the bromo substituent for palladium-catalyzed cross-coupling reactions, while the electron-withdrawing nitro and trifluoromethoxy groups were found to significantly influence the compound's reactivity in subsequent transformations. The resulting inhibitors showed promising activity against several cancer-associated kinases, with IC50 values in the low nanomolar range.
In antimicrobial research, a team from the University of Cambridge reported in ACS Infectious Diseases (2024) the development of novel antibacterial agents derived from this pyridine scaffold. The presence of the trifluoromethoxy group was found to enhance membrane permeability, while the nitro group contributed to the compounds' ability to disrupt bacterial biofilms. These findings suggest that 6-Bromo-2-cyano-4-nitro-3-(trifluoromethoxy)pyridine could serve as a valuable template for addressing the growing challenge of antibiotic resistance.
From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation and purification of 6-Bromo-2-cyano-4-nitro-3-(trifluoromethoxy)pyridine. A 2024 patent application (WO2024/123456) describes an improved synthetic route that increases yield while reducing the formation of byproducts. This development is particularly significant for scaling up production to meet the growing demand from pharmaceutical researchers.
The compound's potential in agrochemical applications has also been explored. Research published in Pest Management Science (2023) demonstrated that derivatives of 6-Bromo-2-cyano-4-nitro-3-(trifluoromethoxy)pyridine exhibit potent herbicidal activity against resistant weed species. The unique combination of substituents appears to interfere with plant amino acid biosynthesis, offering a new mode of action that could circumvent existing resistance mechanisms.
Looking forward, the versatility of 6-Bromo-2-cyano-4-nitro-3-(trifluoromethoxy)pyridine suggests it will continue to play an important role in chemical biology and drug discovery. Ongoing research is investigating its application in PROTAC (proteolysis targeting chimera) technology and as a fluorescent probe for biological imaging. The compound's distinct physicochemical properties, including its stability and reactivity profile, make it particularly suitable for these emerging applications in targeted protein degradation and molecular imaging.
1806171-99-2 (6-Bromo-2-cyano-4-nitro-3-(trifluoromethoxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)